Cas no 1805378-37-3 (4-(Aminomethyl)-2-bromo-6-(difluoromethyl)-3-nitropyridine)

• Product Name: 4-(Aminomethyl)-2-bromo-6-(difluoromethyl)-3-nitropyridine
• CAS No: 1805378-37-3
• MF: C₇H₆BrF₂N₃O₂
• MW: 282.04224729538
• CID: 4864258
• Update Time: 2025-10-28

4-(Aminomethyl)-2-bromo-6-(difluoromethyl)-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-2-bromo-6-(difluoromethyl)-3-nitropyridine

• Inchi： 1S/C7H6BrF2N3O2/c8-6-5(13(14)15)3(2-11)1-4(12-6)7(9)10/h1,7H,2,11H2
• InChI Key： GKCPJYZRYLUVCV-UHFFFAOYSA-N
• SMILES： BrC1=C(C(CN)=CC(C(F)F)=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 1.2
• Topological Polar Surface Area: 84.7

Additional information on 4-(Aminomethyl)-2-bromo-6-(difluoromethyl)-3-nitropyridine

4-(Aminomethyl)-2-bromo-6-(difluoromethyl)-3-nitropyridine: A Comprehensive Overview

4-(Aminomethyl)-2-bromo-6-(difluoromethyl)-3-nitropyridine, a compound with the CAS number 1805378-37-3, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its complex structure, which includes a pyridine ring substituted with an amino methyl group, a bromine atom, a difluoromethyl group, and a nitro group. The combination of these functional groups makes it a versatile building block for various chemical reactions and applications.

The synthesis of 4-(Aminomethyl)-2-bromo-6-(difluoromethyl)-3-nitropyridine involves a series of carefully designed multi-step reactions. Researchers have employed methodologies such as nucleophilic substitution, electrophilic substitution, and coupling reactions to achieve this compound. The presence of multiple reactive groups in the molecule allows for a wide range of transformations, making it an ideal candidate for further functionalization. Recent studies have focused on optimizing the synthesis pathways to improve yield and purity, ensuring that the compound can be produced efficiently for industrial and research purposes.

One of the most promising applications of 4-(Aminomethyl)-2-bromo-6-(difluoromethyl)-3-nitropyridine lies in its potential as an intermediate in drug discovery. The nitro group is known to exhibit anti-inflammatory and antioxidant properties, while the amino methyl group can act as a hydrogen bond donor, enhancing bioavailability. These characteristics make the compound a valuable asset in the development of novel pharmaceutical agents. Additionally, the bromine atom and difluoromethyl group contribute to the molecule's stability and reactivity, further expanding its utility in medicinal chemistry.

In recent years, there has been growing interest in exploring the electronic properties of 4-(Aminomethyl)-2-bromo-6-(difluoromethyl)-3-nitropyridine for applications in materials science. The pyridine ring's aromaticity and conjugation provide a platform for designing advanced materials such as organic semiconductors and conductive polymers. Researchers have reported that incorporating this compound into polymer blends can significantly enhance their electrical conductivity without compromising mechanical properties. This makes it a potential candidate for use in flexible electronics and energy storage devices.

The structural versatility of 4-(Aminomethyl)-2-bromo-6-(difluoromethyl)-3-nitropyridine also extends to its role in catalysis. The amino methyl group can act as a coordinating site for metal ions, enabling the development of novel catalysts for various industrial processes. Recent studies have demonstrated its effectiveness in facilitating enantioselective reactions, which are critical in the production of chiral pharmaceuticals. Furthermore, the presence of halogen atoms (bromine) enhances its ability to participate in cross-coupling reactions, making it an invaluable tool in modern catalytic systems.

From an environmental standpoint, 4-(Aminomethyl)-2-bromo-6-(difluoromethyl)-3-nitropyridine has shown potential as a biodegradable material under specific conditions. Its ability to undergo enzymatic degradation has been explored in recent studies, highlighting its sustainability advantages compared to traditional synthetic polymers. This property aligns with global efforts to develop eco-friendly materials that minimize environmental impact while maintaining high performance standards.

In conclusion, 4-(Aminomethyl)-2-bromo-6-(difluoromethyl)-3-nitropyridine (CAS No: 1805378-37-3) is a multifaceted compound with applications spanning organic synthesis, drug discovery, materials science, and catalysis. Its unique combination of functional groups offers researchers unparalleled opportunities for innovation across diverse fields. As ongoing studies continue to uncover new properties and applications, this compound is poised to play an increasingly important role in advancing both academic research and industrial development.